(3S,4S)-N-Cyclopropyl-4-(1-methylimidazol-4-yl)pyrrolidine-3-carboxamide;dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(3S,4S)-N-Cyclopropyl-4-(1-methylimidazol-4-yl)pyrrolidine-3-carboxamide;dihydrochloride is a useful research compound. Its molecular formula is C12H20Cl2N4O and its molecular weight is 307.22. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Prediction of Biological Activity
A study conducted by Kharchenko et al. (2008) on polycyclic systems, including the synthesis of novel bicyclic systems via a one-pot condensation method, highlights the methodology that can potentially be applied to synthesize compounds structurally similar to (3S,4S)-N-Cyclopropyl-4-(1-methylimidazol-4-yl)pyrrolidine-3-carboxamide; dihydrochloride. The biological activity of synthesized compounds was predicted, providing a basis for exploring the biological applications of similar compounds (Kharchenko, Detistov, & Orlov, 2008).
Novel Pyrido and Pyrimidine Derivatives
Bakhite et al. (2005) synthesized novel pyrido and pyrimidine derivatives, demonstrating a method that could be relevant for creating derivatives of (3S,4S)-N-Cyclopropyl-4-(1-methylimidazol-4-yl)pyrrolidine-3-carboxamide; dihydrochloride. This work underscores the synthetic versatility of pyridine and pyrimidine cores in developing compounds with potential biological activities (Bakhite, Al‐Sehemi, & Yamada, 2005).
Anticancer and Anti-inflammatory Agents
Rahmouni et al. (2016) developed a series of pyrazolopyrimidines derivatives with significant anticancer and anti-5-lipoxygenase activities. The synthetic approach and biological evaluation presented in this study provide a framework for assessing the therapeutic potential of compounds like (3S,4S)-N-Cyclopropyl-4-(1-methylimidazol-4-yl)pyrrolidine-3-carboxamide; dihydrochloride in treating cancer and inflammation-related conditions (Rahmouni, Souiei, Belkacem, Romdhane, Bouajila, & Ben Jannet, 2016).
Design of DNA-Binding Peptides
Wade, Mrksich, and Dervan (1992) designed synthetic peptides that bind specifically to DNA sequences, suggesting a potential application for (3S,4S)-N-Cyclopropyl-4-(1-methylimidazol-4-yl)pyrrolidine-3-carboxamide; dihydrochloride in modulating DNA interactions. This research opens avenues for developing targeted therapies and molecular diagnostics based on DNA-binding properties (Wade, Mrksich, & Dervan, 1992).
Antimicrobial Activity
Kolisnyk et al. (2015) synthesized novel thieno(2,3-d)pyrimidine derivatives with pronounced antimicrobial activity, indicating a potential application area for compounds structurally related to (3S,4S)-N-Cyclopropyl-4-(1-methylimidazol-4-yl)pyrrolidine-3-carboxamide; dihydrochloride in combating microbial infections (Kolisnyk, Vlasov, Kovalenko, Osolodchenko, & Chernykh, 2015).
Properties
IUPAC Name |
(3S,4S)-N-cyclopropyl-4-(1-methylimidazol-4-yl)pyrrolidine-3-carboxamide;dihydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N4O.2ClH/c1-16-6-11(14-7-16)9-4-13-5-10(9)12(17)15-8-2-3-8;;/h6-10,13H,2-5H2,1H3,(H,15,17);2*1H/t9-,10-;;/m1../s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XNQKXRFLUIPACD-HSTMFJOWSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(N=C1)C2CNCC2C(=O)NC3CC3.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1C=C(N=C1)[C@@H]2CNC[C@H]2C(=O)NC3CC3.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20Cl2N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.